Cas no 105892-22-6 (2-[bis(2-hydroxyethyl)amino]ethanol;2-(2,4-dinitrophenyl)sulfanylacetic Acid)

• Product Name: 2-[bis(2-hydroxyethyl)amino]ethanol;2-(2,4-dinitrophenyl)sulfanylacetic Acid
• CAS No: 105892-22-6
• MF: C₁₄H₂₁N₃O₉S
• MW: 407.396242856979
• CID: 1162323
• PubChem ID: 60057
• Update Time: 2025-04-20

2-[bis(2-hydroxyethyl)amino]ethanol;2-(2,4-dinitrophenyl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[bis(2-hydroxyethyl)amino]ethanol,2-(2,4-dinitrophenyl)sulfanylacetic acid
• 2-(2,4-dinitrophenyl)sulfanylacetic acid
• 2-[bis(2-hydroxyethyl)amino]ethanol
• 105892-22-6
• DTXSID40147408
• ((2,4-Dinitrophenyl)thio)acetic acid 2,2',2''-trinitrilotrisethanol (1:1)
• Tris(2-hydroxyethyl)ammonium 2,4-dinitrophenylthioacetate
• 2-[bis(2-hydroxyethyl)amino]ethanol;2-(2,4-dinitrophenyl)sulfanylacetic Acid

• Inchi： 1S/C8H6N2O6S.C6H15NO3/c11-8(12)4-17-7-2-1-5(9(13)14)3-6(7)10(15)16;8-4-1-7(2-5-9)3-6-10/h1-3H,4H2,(H,11,12);8-10H,1-6H2
• InChI Key： LZUXXPWSDPHQKG-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-].OCCN(CCO)CCO

Computed Properties

• Exact Mass: 407.09985
• Monoisotopic Mass: 407.09985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 381
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 218

Experimental Properties

• Boiling Point: 462.3°C at 760 mmHg
• Flash Point: 233.4°C
• PSA: 218.17000
• LogP: 0.99140